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Abstract
This technical guide provides a comprehensive overview of 2-Mercaptopropanol (also known

as 2-sulfanylpropan-1-ol), a versatile organosulfur compound. This document covers the

historical context of its synthesis, detailed experimental protocols for its preparation, a thorough

compilation of its physicochemical properties, and its applications, particularly its role as a

reducing agent. This guide is intended to be a valuable resource for researchers and

professionals in chemistry and drug development, offering both foundational knowledge and

practical insights into the handling and utilization of this compound.

Discovery and History
While the specific historical details of the initial discovery and synthesis of 2-
Mercaptopropanol are not extensively documented in readily available literature, its

development can be understood within the broader context of the exploration of mercaptans

and thio-compounds throughout the 19th and 20th centuries. The synthesis of thiols, or

mercaptans, dates back to the 19th century, with early methods focusing on the reaction of

alkyl halides with metal hydrosulfides.
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A significant method for the preparation of mercapto-alcohols involves the reaction of epoxides

with hydrogen sulfide. A key publication that provides a detailed synthesis of a related

compound, which is informative for 2-Mercaptopropanol, is found in "Agricultural and

Biological Chemistry" from 1988. This era of organic chemistry saw a systematic exploration of

functional group transformations, and the synthesis of 2-Mercaptopropanol would have been

a logical extension of established reactions. The primary route for its synthesis involves the

ring-opening of propylene oxide with a sulfur nucleophile, a reaction type that was well-

established by the mid-20th century.

Physicochemical Properties
2-Mercaptopropanol is a colorless to light yellow liquid with a characteristic thiol odor. It is

soluble in water and a majority of organic solvents.[1] The majority of the available quantitative

data for 2-Mercaptopropanol is based on computational models, which are summarized in the

table below. For comparative purposes, experimentally determined data for its isomer, 1-

Mercapto-2-propanol, are also included where available.
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Property
2-Mercaptopropanol
(Computed)

1-Mercapto-2-propanol
(Experimental)

Molecular Formula C₃H₈OS C₃H₈OS

Molecular Weight 92.16 g/mol 92.16 g/mol

CAS Number 3001-64-7 1068-47-9

IUPAC Name 2-sulfanylpropan-1-ol 1-sulfanylpropan-2-ol

Boiling Point 149.49 °C (at 760 mmHg) 58-60 °C (at 17 mmHg)

Melting Point -67.29 °C Not available

Density 1.01 g/cm³ 1.048 g/mL at 25 °C

pKa 10.08 ± 0.10 Not available

LogP 0.297 0.3

Refractive Index 1.47 n20/D 1.486

Kovats Retention Index

(Standard non-polar)
769 742, 765, 761

Kovats Retention Index

(Standard polar)
1485 1492, 1425

Note: Computed data is sourced from PubChem and other chemical databases. Experimental

data for 1-Mercapto-2-propanol is provided for reference.

Synthesis of 2-Mercaptopropanol: Experimental
Protocol
The most common and industrially relevant method for the synthesis of 2-Mercaptopropanol
is the base-catalyzed reaction of propylene oxide with hydrogen sulfide. This reaction proceeds

via the nucleophilic ring-opening of the epoxide.

Reaction:

Propylene Oxide + Hydrogen Sulfide → 2-Mercaptopropanol
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Experimental Protocol:

Materials:

Propylene oxide

Hydrogen sulfide (gas or liquefied)

Base catalyst (e.g., triethylamine, sodium hydroxide)

Solvent (e.g., ethanol, water)

Inert atmosphere (e.g., nitrogen, argon)

Reaction vessel (pressure-rated autoclave)

Distillation apparatus

Procedure:

The reaction vessel is charged with the solvent and the base catalyst.

The vessel is sealed and purged with an inert gas.

A molar excess of hydrogen sulfide is introduced into the vessel at a controlled

temperature and pressure.

Propylene oxide is then added dropwise to the stirred reaction mixture. The temperature is

carefully monitored and controlled, as the reaction is exothermic.

After the addition is complete, the reaction mixture is stirred for several hours at a

maintained temperature to ensure complete conversion.

Upon completion, the reaction is cooled, and the excess hydrogen sulfide is carefully

vented or neutralized.

The crude product is then purified by fractional distillation under reduced pressure to

isolate the 2-Mercaptopropanol.
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Diagram of Synthesis Workflow:

Preparation Reaction Workup and Purification

Charge Solvent and Catalyst to Reactor Purge with Inert Gas Introduce Hydrogen Sulfide Add Propylene Oxide Stir and Maintain Temperature Cool and Vent Excess H2S Fractional Distillation Pure 2-Mercaptopropanol

Click to download full resolution via product page

A simplified workflow for the synthesis of 2-Mercaptopropanol.

Applications in Research and Drug Development
2-Mercaptopropanol serves as a valuable reagent in organic synthesis and has applications in

fields requiring reducing agents or antioxidants.

Reducing Agent
Similar to its well-known analogue, 2-mercaptoethanol, 2-Mercaptopropanol is an effective

reducing agent. Its primary application in this context within biological and pharmaceutical

research is the cleavage of disulfide bonds in proteins. This is a critical step in protein analysis,

such as in SDS-PAGE, to denature proteins and separate subunits. The thiol group (-SH) of 2-
Mercaptopropanol participates in a thiol-disulfide exchange reaction, reducing the disulfide

bridge and forming a mixed disulfide, which is subsequently reduced by a second molecule of

2-Mercaptopropanol.

Diagram of Disulfide Bond Reduction:
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R-S-S-R'

R-SH

+ 2

R'-SH

+ 2

HS-CH(CH₃)CH₂OH

HOCH₂CH(CH₃)-S-S-CH(CH₃)CH₂OH

- 2H⁺ - 2e⁻

HS-CH(CH₃)CH₂OH

- 2H⁺ - 2e⁻
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Mechanism of disulfide bond cleavage by 2-Mercaptopropanol.

Organic Synthesis
In organic synthesis, the thiol and hydroxyl functionalities of 2-Mercaptopropanol make it a

useful building block. It can be used to introduce the 2-hydroxypropylthio group into molecules,

which can be of interest in the development of new pharmaceutical entities and other specialty

chemicals.

Safety and Handling
2-Mercaptopropanol is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[1] It is harmful if swallowed and can cause skin and

eye irritation. Personal protective equipment, including gloves, safety glasses, and a lab coat,
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should be worn when handling this chemical. It should be stored in a cool, dry, and dark place

away from oxidizing agents and acids.[1]

Conclusion
2-Mercaptopropanol is a valuable chemical with important applications as a reducing agent

and a synthetic intermediate. While its historical origins are not as well-defined as some other

common reagents, its synthesis is based on well-understood principles of organic chemistry.

This guide has provided a consolidated resource on its properties, synthesis, and applications

to aid researchers and professionals in its effective and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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